Cas no 66424-92-8 ((5-Methyl-2-nitrophenyl)methanol)

• Product Name: (5-Methyl-2-nitrophenyl)methanol
• CAS No: 66424-92-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00007370
• CID: 58470
• PubChem ID: 568847
• Update Time: 2025-11-02

(5-Methyl-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-nitrobenzyl alcohol
• (5-Methyl-2-nitrophenyl)methanol
• 2-nitro-5-methylbenzyl alcohol
• 3-hydroxymethyl-p-nitrotoluene
• 5-methyl-2-nitro-benzenemethanol
• EINECS 266-360-8
• 5-Methyl-2-nitrobenzylalcohol
• 5-Methyl-2-nitrobenzyl alcohol, 98%
• DTXSID70985092
• InChI=1/C8H9NO3/c1-6-2-3-8(9(11)12)7(4-6)5-10/h2-4,10H,5H2,1H
• 3-methyl-6-nitrobenzylalcohol
• 5-Methyl-2-nitrobenzenemethanol
• 66424-92-8
• (5-Methyl-2-nitrophenyl)methanol #
• 5-methyl-2-nitro-benzyl alcohol
• A835463
• Benzenemethanol, 5-methyl-2-nitro-
• (5-methyl-2-nitro-phenyl)methanol
• Z1255427186
• A835660
• EN300-205345
• SCHEMBL68019
• FT-0641068
• CS-0098720
• (5-methyl-2-nitrophenyl) methanol
• AS-43504
• AKOS005174438
• MFCD00007370
• NS00052572
• DB-054930

• MDL： MFCD00007370
• Inchi： 1S/C8H9NO3/c1-6-2-3-8(9(11)12)7(4-6)5-10/h2-4,10H,5H2,1H3
• InChI Key： IKEYTRGLCHZQHO-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 66-67 °C (lit.)
• PSA: 66.05000
• LogP: 1.91870
• Solubility: Not available

(5-Methyl-2-nitrophenyl)methanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on (5-Methyl-2-nitrophenyl)methanol

Comprehensive Guide to (5-Methyl-2-nitrophenyl)methanol (CAS No. 66424-92-8): Properties, Applications, and Market Insights

(5-Methyl-2-nitrophenyl)methanol (CAS No. 66424-92-8) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This aromatic alcohol, featuring a nitro and methyl substituent on the benzene ring, has garnered significant attention due to its unique chemical properties and utility as a synthetic intermediate. Researchers and industry professionals frequently search for terms like "(5-Methyl-2-nitrophenyl)methanol synthesis", "CAS 66424-92-8 applications", and "nitrophenyl derivatives in drug development", reflecting its relevance in modern chemistry.

The molecular structure of (5-Methyl-2-nitrophenyl)methanol consists of a hydroxyl group attached to a benzene ring substituted with a methyl group at the 5-position and a nitro group at the 2-position. This arrangement contributes to its moderate polarity, making it soluble in common organic solvents like ethanol, acetone, and dichloromethane. Its molecular formula, C₈H₉NO₃, and molecular weight of 167.16 g/mol are key identifiers for laboratory and industrial use. Recent trends show growing interest in "green synthesis of nitrophenyl compounds" and "sustainable production of aromatic alcohols", aligning with global efforts toward environmentally friendly chemical processes.

In pharmaceutical research, (5-Methyl-2-nitrophenyl)methanol serves as a crucial building block for the synthesis of various active pharmaceutical ingredients (APIs). Its nitro group offers reactivity for further transformations, such as reduction to amines or participation in nucleophilic aromatic substitution reactions. The compound's role in developing "novel antimicrobial agents" and "targeted drug delivery systems" has become a hot topic, particularly in light of increasing antibiotic resistance and the need for more effective therapeutic options. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify this compound in research settings.

The agrochemical industry utilizes (5-Methyl-2-nitrophenyl)methanol as an intermediate in the production of crop protection agents. Its structural features contribute to the development of compounds with herbicidal or fungicidal properties. Recent searches for "nitrophenyl-based pesticides" and "eco-friendly agrochemical intermediates" highlight the industry's focus on developing safer and more sustainable agricultural solutions. The compound's stability under various environmental conditions makes it particularly valuable for formulating products with extended field efficacy.

From a commercial perspective, the global market for (5-Methyl-2-nitrophenyl)methanol has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Suppliers and manufacturers often list this compound with specifications including purity (typically ≥97%), appearance (yellowish crystalline powder), and storage recommendations (cool, dry conditions). Quality control measures emphasize the importance of monitoring impurities and ensuring batch-to-batch consistency, especially for GMP-grade material intended for pharmaceutical applications.

Recent advancements in synthetic methodologies have improved the production efficiency of (5-Methyl-2-nitrophenyl)methanol. Modern approaches focus on catalytic processes that minimize waste generation and energy consumption, responding to the chemical industry's sustainability goals. The search terms "catalytic synthesis of aromatic alcohols" and "flow chemistry for nitrophenyl derivatives" reflect these technological developments. Researchers are particularly interested in heterogeneous catalysis and continuous flow systems as potential game-changers for large-scale production.

Safety considerations for handling (5-Methyl-2-nitrophenyl)methanol include standard laboratory precautions such as proper ventilation, personal protective equipment, and avoidance of direct contact. While not classified as highly hazardous, its nitro aromatic nature warrants careful handling to prevent potential irritation or sensitization. Material Safety Data Sheets (MSDS) provide comprehensive guidance on proper storage, handling, and disposal procedures in compliance with regional regulations.

Analytical characterization of (5-Methyl-2-nitrophenyl)methanol typically involves spectroscopic methods. Infrared spectroscopy reveals characteristic absorption bands for the hydroxyl (∼3300 cm^-1) and nitro (∼1520 and 1350 cm^-1) functional groups. Proton NMR shows distinct aromatic proton signals between 7-8 ppm, along with the methyl singlet around 2.3 ppm and the hydroxyl proton's variable chemical shift. These analytical fingerprints are crucial for quality control and research applications where compound identity and purity are paramount.

The future outlook for (5-Methyl-2-nitrophenyl)methanol appears promising, with expanding applications in materials science and specialty chemicals. Emerging research explores its potential in organic electronics and as a precursor for advanced polymeric materials. The growing interest in "functionalized aromatic compounds for material science" and "nitroaromatics in organic electronics" suggests new avenues for this versatile chemical building block. As synthetic methodologies continue to evolve and application areas diversify, (5-Methyl-2-nitrophenyl)methanol is poised to maintain its importance in chemical research and industrial applications.